Cas no 1872292-49-3 (2-Bromo-6-(4-methylpiperazin-1-yl)aniline)

2-Bromo-6-(4-methylpiperazin-1-yl)aniline is a brominated aniline derivative featuring a 4-methylpiperazine substituent, which enhances its utility as an intermediate in pharmaceutical and organic synthesis. The compound's structural framework, combining a bromo group with a methylpiperazine moiety, makes it valuable for constructing complex molecules, particularly in the development of bioactive compounds and ligands. Its well-defined reactivity profile allows for selective functionalization, facilitating applications in medicinal chemistry and drug discovery. The presence of both electron-donating and electron-withdrawing groups offers versatility in cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling. High purity and stability under standard conditions further support its use in research and industrial settings.

2-Bromo-6-(4-methylpiperazin-1-yl)aniline structure

1872292-49-3 structure

Product Name:2-Bromo-6-(4-methylpiperazin-1-yl)aniline

CAS No:1872292-49-3

MF:C₁₁H₁₆BrN₃

MW:270.168841362

CID:5056807

Update Time:2025-10-25

2-Bromo-6-(4-methylpiperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-6-(4-methylpiperazin-1-yl)aniline
- Inchi： 1S/C11H16BrN3/c1-14-5-7-15(8-6-14)10-4-2-3-9(12)11(10)13/h2-4H,5-8,13H2,1H3
- InChI Key： IERTVODDWBSWDS-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1N)N1CCN(C)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 204
XLogP3: 1.9
Topological Polar Surface Area: 32.5

2-Bromo-6-(4-methylpiperazin-1-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B203905-250mg	2-Bromo-6-(4-methylpiperazin-1-yl)aniline	1872292-49-3		250mg	$ 685.00	2022-06-07
TRC	B203905-500mg	2-Bromo-6-(4-methylpiperazin-1-yl)aniline	1872292-49-3		500mg	$ 1140.00	2022-06-07

2-Bromo-6-(4-methylpiperazin-1-yl)aniline Related Literature

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Additional information on 2-Bromo-6-(4-methylpiperazin-1-yl)aniline

Recent Advances in the Study of 2-Bromo-6-(4-methylpiperazin-1-yl)aniline (CAS: 1872292-49-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-6-(4-methylpiperazin-1-yl)aniline (CAS: 1872292-49-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile building block in drug discovery and development. This heterocyclic amine derivative, featuring both bromo and methylpiperazinyl functional groups, exhibits unique physicochemical properties that make it particularly valuable in medicinal chemistry applications. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1872292-49-3 in the development of novel kinase inhibitors. Researchers utilized this compound as a core scaffold to generate a series of potent and selective inhibitors against tyrosine kinases implicated in cancer progression. The bromo substituent at the 2-position proved particularly valuable for further functionalization through palladium-catalyzed cross-coupling reactions, while the 4-methylpiperazine moiety contributed to improved solubility and pharmacokinetic properties of the resulting drug candidates.

In the field of CNS drug discovery, a recent patent application (WO2023056321) disclosed the use of 2-Bromo-6-(4-methylpiperazin-1-yl)aniline as a precursor for serotonin receptor modulators. The compound's structural features allow for efficient modification to create molecules with varying degrees of receptor subtype selectivity. Computational modeling studies accompanying this work suggested that the methylpiperazine group plays a crucial role in receptor binding interactions, particularly through hydrogen bonding with key amino acid residues in the receptor's binding pocket.

Analytical chemistry advancements have also been reported for this compound. A 2024 publication in Analytical and Bioanalytical Chemistry described a novel HPLC-MS method for the quantification of 1872292-49-3 and its derivatives in biological matrices. This method demonstrated excellent linearity (R² > 0.999) across a concentration range of 1-1000 ng/mL, with a lower limit of quantification of 0.5 ng/mL, enabling precise pharmacokinetic studies of compounds derived from this scaffold.

The safety profile of 2-Bromo-6-(4-methylpiperazin-1-yl)aniline has been investigated in recent toxicological studies. While the compound itself shows moderate cytotoxicity in vitro (IC50 ≈ 50 μM in HepG2 cells), its derivatives exhibit significantly improved therapeutic indices. Structure-activity relationship studies have revealed that modifications at the bromo position generally maintain or enhance biological activity while reducing off-target effects, making this scaffold particularly attractive for lead optimization programs.

Looking forward, the unique chemical properties of 1872292-49-3 continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use in the development of fluorescent probes for biological imaging. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry for the foreseeable future.